3-methoxy-1-methyl-N-(4-((4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)carbamoyl)phenyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-[4-[[4-[2-(methylamino)-2-oxoethyl]-1,3-thiazol-2-yl]carbamoyl]phenyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C19H20N6O4S/c1-20-15(26)8-13-10-30-19(22-13)23-16(27)11-4-6-12(7-5-11)21-17(28)14-9-25(2)24-18(14)29-3/h4-7,9-10H,8H2,1-3H3,(H,20,26)(H,21,28)(H,22,23,27)
• InChI Key: KZEXEKXTECVRAU-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=CSC(=N1)NC(=O)C2=CC=C(C=C2)NC(=O)C3=CN(N=C3OC)C
• Molecular Formula: C19H20N6O4S
• Molecular Weight: 428.5 g/mol

Description

3-methoxy-1-methyl-N-(4-((4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)carbamoyl)phenyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C19H20N6O4S and its molecular weight is 428.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemistry and Synthesis of Heterocyclic Compounds

Heterocyclic compounds, including pyrazoles and thiazoles, serve as essential building blocks in organic synthesis, leading to a wide range of applications in medicinal chemistry and material science. Gomaa and Ali (2020) highlighted the significance of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-ones in synthesizing various heterocyclic compounds, indicating the versatility of such structures in creating novel therapeutics and dyes Gomaa & Ali, 2020.

Biological Activities and Pharmacological Applications

Several studies have explored the biological activities of compounds structurally related to the one , demonstrating a broad spectrum of pharmacological effects. For instance, compounds with pyrazole and thiazole moieties have shown significant antitumor, antimicrobial, and anti-inflammatory activities. Iradyan et al. (2009) reviewed the antitumor activity of imidazole derivatives, a close relative class, suggesting the potential of such compounds in cancer therapy Iradyan et al., 2009.

Potential as Alternative Medicine

The exploration of natural products and their synthetic analogs for therapeutic applications is a rapidly growing area of research. Zhang et al. (2015) reviewed the pharmacological properties of osthole, a natural product, underscoring the diversity of biological effects such compounds can exhibit, including neuroprotective and immunomodulatory actions Zhang et al., 2015. This suggests the potential of structurally similar compounds, like the one , in alternative medicine.

Optoelectronic Materials

Furthermore, the integration of heterocyclic compounds into optoelectronic materials represents another exciting area of application. Lipunova et al. (2018) discussed the incorporation of quinazoline and pyrimidine fragments into π-extended conjugated systems for creating novel optoelectronic materials Lipunova et al., 2018.